Cas no 2098129-08-7 (1-[(tert-butoxy)carbonyl]-4-(difluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-[(tert-butoxy)carbonyl]-4-(difluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 2098129-08-7
• MF: C₁₁H₁₇F₂NO₄
• MW: 265.253790616989
• MDL: MFCD30496503
• CID: 5212959
• PubChem ID: 126844484
• Update Time: 2025-06-13

1-[(tert-butoxy)carbonyl]-4-(difluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrrolidinedicarboxylic acid, 4-(difluoromethyl)-, 1-(1,1-dimethylethyl) ester
• 4-Difluoromethyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester
• 1-[(tert-butoxy)carbonyl]-4-(difluoromethyl)pyrrolidine-3-carboxylic acid

• MDL： MFCD30496503
• Inchi： 1S/C11H17F2NO4/c1-11(2,3)18-10(17)14-4-6(8(12)13)7(5-14)9(15)16/h6-8H,4-5H2,1-3H3,(H,15,16)
• InChI Key： CXLBNZMVYLXSHY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C(F)F)C(C(O)=O)C1

Additional information on 1-[(tert-butoxy)carbonyl]-4-(difluoromethyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-[(tert-butoxy)carbonyl]-4-(difluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 2098129-08-7)

The compound 1-[(tert-butoxy)carbonyl]-4-(difluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 2098129-08-7) is a highly specialized pyrrolidine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl group and tert-butoxycarbonyl (Boc) protecting group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, medicinal chemistry, and organofluorine chemistry.

In recent years, the demand for fluorinated compounds like 1-[(tert-butoxy)carbonyl]-4-(difluoromethyl)pyrrolidine-3-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing interest in sustainable chemistry and green synthesis, as fluorinated molecules often exhibit improved efficacy at lower doses. The compound’s CAS No. 2098129-08-7 is frequently queried in databases such as Reaxys and SciFinder, highlighting its importance in high-throughput screening and lead optimization.

The Boc-protected pyrrolidine core of this molecule offers versatility in peptide coupling reactions and heterocyclic synthesis. Its carboxylic acid functionality enables further derivatization, making it a cornerstone for designing small-molecule inhibitors and protease substrates. Notably, the difluoromethyl moiety introduces electronegativity and lipophilicity, traits highly sought after in CNS-targeted therapeutics and agricultural chemicals. These attributes address common search queries like "Boc-pyrrolidine applications" and "difluoromethyl in drug design."

From a synthetic perspective, CAS No. 2098129-08-7 is often utilized in multistep organic synthesis and catalysis studies. Its stability under acidic conditions (due to the Boc group) and reactivity in amide bond formation are key reasons for its popularity. Recent publications have explored its role in fragment-based drug discovery, a trending topic in AI-driven molecular design. This connection to computational chemistry tools like molecular docking and QSAR modeling further elevates its relevance in modern research.

Quality control and analytical characterization of 1-[(tert-butoxy)carbonyl]-4-(difluoromethyl)pyrrolidine-3-carboxylic acid are critical for ensuring reproducibility. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed, addressing frequent search terms like "purity analysis of Boc compounds". Suppliers often highlight its ≥95% purity and compatibility with automated synthesis platforms, catering to the needs of high-efficiency laboratories.

In conclusion, 1-[(tert-butoxy)carbonyl]-4-(difluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 2098129-08-7) exemplifies the intersection of structural innovation and practical utility in organic chemistry. Its alignment with trends like fluorine medicinal chemistry and modular synthesis ensures its continued prominence in scientific literature and industrial applications.